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Compound of Interest

Compound Name: Diheptyl succinate

Cat. No.: B101398 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The demand for "natural" and sustainable ingredients in personal care and

pharmaceutical formulations has led to a search for effective alternatives to silicones. Diheptyl
succinate is a lightweight, non-greasy emollient derived from renewable sources like castor oil

and succinic acid.[1][2][3] It is biodegradable and serves as an excellent replacement for

silicones, offering a similar sensory profile without the associated environmental concerns.[1][4]

This document provides detailed protocols for formulating and characterizing stable, silicone-

free oil-in-water (O/W) emulsions using diheptyl succinate, often in combination with capryloyl

glycerin/sebacic acid copolymer for enhanced texture and feel.[4][5]

Materials and Equipment
A successful emulsion requires careful selection of ingredients and proper equipment.

1.1 Illustrative Ingredients:
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Phase INCI Name
Trade Name
(Example)

Function
Concentration
(% w/w)

Oil Phase

Diheptyl

Succinate (and)

Capryloyl

Glycerin/Sebacic

Acid Copolymer

LexFeel®

N5/N100

Primary

Emollient

(Silicone

Alternative)

3.0 - 10.0

Cetearyl Olivate

(and) Sorbitan

Olivate

Olivem® 1000
Primary O/W

Emulsifier
3.0 - 5.0

Cetearyl Alcohol
Co-emulsifier,

Thickener
1.0 - 3.0

Tocopherol Vitamin E Antioxidant 0.1 - 0.5

Water Phase Deionized Water Solvent Q.S. to 100

Glycerin Humectant 2.0 - 5.0

Xanthan Gum
Thickener,

Stabilizer
0.2 - 0.5

Cooldown Phase

Phenoxyethanol

(and)

Ethylhexylglyceri

n

Euxyl® PE 9010 Preservative 0.5 - 1.0

Citric Acid /

Sodium

Hydroxide

pH Adjuster As needed

1.2 Equipment:

Two temperature-controlled water baths or heating mantles

Overhead propeller mixer and a high-shear homogenizer (e.g., rotor-stator type)[6]

Primary and secondary beakers
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pH meter

Microscope with imaging capabilities

Viscometer or rheometer

Particle size analyzer

Lab centrifuge

Temperature-controlled ovens and freezer for stability testing

Emulsion Preparation Protocol
This protocol outlines the procedure for creating a stable O/W emulsion. The key to a stable

emulsion is controlling temperature and applying appropriate shear.[7]

2.1 Phase Preparation:

Water Phase: In the primary beaker, combine deionized water and glycerin. Begin propeller

mixing and slowly sprinkle in xanthan gum to create a vortex, avoiding clumping. Heat to 70-

75°C.[7]

Oil Phase: In a separate beaker, combine Diheptyl Succinate (and) Capryloyl

Glycerin/Sebacic Acid Copolymer, Cetearyl Olivate (and) Sorbitan Olivate, Cetearyl Alcohol,

and Tocopherol. Heat to 70-75°C while mixing gently until all components are melted and

uniform.[7][8]

2.2 Emulsification:

Once both phases have reached 70-75°C and are homogeneous, slowly add the Oil Phase

to the Water Phase while increasing the propeller mixing speed.

After the addition is complete, switch to a high-shear homogenizer and mix for 3-5 minutes to

reduce the droplet size and form a uniform emulsion.[8] Avoid introducing excessive air.[7]

2.3 Cooling and Final Additions:
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Begin cooling the emulsion while maintaining gentle propeller mixing.

When the temperature is below 40°C, add the preservative system.

Check the pH of the emulsion and adjust if necessary using citric acid or sodium hydroxide

to a target range of 5.0-6.0.

Continue mixing until the emulsion is smooth and has reached room temperature (approx.

25°C).

1. Prepare Water Phase
(Water, Glycerin, Xanthan Gum)

3. Heat Both Phases
(70-75°C)

2. Prepare Oil Phase
(Diheptyl Succinate, Emulsifiers, etc.)

4. Combine Phases
(Add Oil to Water)

5. Homogenize
(High Shear Mixing, 3-5 min)

6. Cool Down
(Gentle Mixing, <40°C)

7. Add Preservative & Adjust pH

8. Final Product
(Silicone-Free Emulsion)

Click to download full resolution via product page

Figure 1: General workflow for preparing an O/W silicone-free emulsion.

Emulsion Characterization Protocols
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Thorough characterization is essential to ensure the emulsion meets stability, performance, and

aesthetic requirements.[9]

3.1 Physicochemical Analysis:

Appearance: Visually inspect the emulsion for color, homogeneity, and texture.

pH Measurement: Calibrate a pH meter and measure the pH of the emulsion at 25°C.

Viscosity: Use a viscometer (e.g., Brookfield) or rheometer to measure the viscosity (in cP or

Pa·s) at a controlled temperature (25°C). Note the spindle and speed used.

3.2 Microscopic and Droplet Size Analysis:

Optical Microscopy: Place a small sample of the emulsion on a slide and cover with a

coverslip. Observe under a microscope (e.g., at 400x magnification) to assess droplet

uniformity and check for signs of coalescence.[9][10]

Droplet Size Distribution: Use a particle size analyzer (e.g., laser diffraction or dynamic light

scattering) to determine the mean droplet size and the polydispersity index (PDI).[8][9] This

is a key predictor of long-term stability.[8]

3.3 Stability Testing:

Centrifugation Test: Place 10-15 mL of the emulsion in a centrifuge tube and spin at 3000-

5000 rpm for 30 minutes.[11] Check for any phase separation, creaming, or sedimentation.

[6]

Accelerated Aging: Store samples at elevated temperatures (e.g., 40°C and 50°C) for a

period of 1 to 3 months. Periodically check for changes in appearance, pH, and viscosity.

Freeze-Thaw Cycling: Subject the emulsion to at least three cycles of freezing (e.g., -10°C

for 24 hours) followed by thawing at room temperature (24 hours).[7] Inspect for phase

separation or changes in texture after each cycle.

3.4 Sensory Panel Evaluation:

Recruit a panel of trained evaluators or use internal resources.
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Provide the test sample alongside a benchmark (e.g., a silicone-based emulsion).

Ask panelists to score key sensory attributes such as initial feel, spreadability, absorption

speed, tackiness, and after-feel on a defined scale (e.g., 1 to 10).[12]

Sample Input

Characterization Suite

Data Output

Emulsion Sample

Physicochemical
(pH, Viscosity)

Microscopic & Size
(Microscopy, DLS)

Stability Testing
(Centrifuge, Freeze-Thaw)

Sensory Evaluation
(Panel Testing)

Performance & Stability Data

Click to download full resolution via product page

Figure 2: Workflow for the comprehensive characterization of an emulsion.

Data Presentation and Analysis
The following tables present illustrative data for a well-formulated silicone-free emulsion based

on the protocols above.

Table 2: Physicochemical Properties
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Parameter Specification Result Method

Appearance
White, glossy,

homogeneous lotion
Conforms Visual

pH @ 25°C 5.0 - 6.0 5.5 pH Meter

Viscosity @ 25°C 8,000 - 15,000 cP 12,500 cP
Brookfield RVT,

Spindle 5, 20 rpm

Table 3: Droplet Size Distribution Analysis

Parameter Result Method

Mean Droplet Size (d50) 2.5 µm Laser Diffraction

Polydispersity Index (PDI) < 0.3 Dynamic Light Scattering

Distribution Monomodal Laser Diffraction

Table 4: Stability Assessment Results

Test Duration Observation Result

Centrifugation 30 min @ 4000 rpm
No phase separation

or creaming
Pass

Freeze-Thaw 3 Cycles
No phase separation

or textural change
Pass

Accelerated Aging

(40°C)
3 Months

No significant change

in pH or viscosity
Pass

Table 5: Sensory Panel Evaluation (Scale 1-10)
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Attribute
Silicone-Free (Diheptyl
Succinate)

Silicone Benchmark
(Dimethicone)

Spreadability 8.5 9.0

Absorption 8.0 7.5

Tackiness (1=Very Tacky) 9.0 8.5

After-Feel (Velvety) 8.0 9.0

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Formulation and Characterization of
Silicone-Free Emulsions with Diheptyl Succinate]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b101398#formulation-protocols-for-
creating-silicone-free-emulsions-with-diheptyl-succinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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